Cas no 63697-01-8 (Propanoic acid, 2-[(methylsulfonyl)oxy]-, 1-methylethyl ester, (S)-)

Propanoic acid, 2-[(methylsulfonyl)oxy]-, 1-methylethyl ester, (S)- structure
63697-01-8 structure
Product Name:Propanoic acid, 2-[(methylsulfonyl)oxy]-, 1-methylethyl ester, (S)-
CAS No:63697-01-8
MF:C7H14O5S
MW:210.248061656952
CID:2843882
PubChem ID:13089456
Update Time:2025-04-21

Propanoic acid, 2-[(methylsulfonyl)oxy]-, 1-methylethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • DTXSID101163135
    • Propanoic acid, 2-[(methylsulfonyl)oxy]-, 1-methylethyl ester, (S)-
    • 63697-01-8
    • Inchi: 1S/C7H14O5S/c1-5(2)11-7(8)6(3)12-13(4,9)10/h5-6H,1-4H3/t6-/m0/s1
    • InChI Key: YVJIUBKTNUXZKV-LURJTMIESA-N
    • SMILES: S(C)(=O)(=O)O[C@@H](C)C(=O)OC(C)C

Computed Properties

  • Exact Mass: 210.05619472Da
  • Monoisotopic Mass: 210.05619472Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 78.1Ų
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